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Compound of Interest

Compound Name:
2-Chloro-5-methyl-1,3-

benzoxazole

Cat. No.: B1588498 Get Quote

Benzoxazoles are a prominent class of heterocyclic compounds featuring a benzene ring fused

to an oxazole ring.[1][2] This aromatic, bicyclic system is a cornerstone in medicinal and

materials chemistry due to its rigid, planar structure and its capacity for diverse chemical

functionalization.[3] Benzoxazole derivatives are known to exhibit a wide spectrum of biological

activities, including anticancer, antimicrobial, anti-inflammatory, and antifungal properties.[1][4]

[5] Their utility also extends to agrochemicals, fluorescent dyes, and as ligands in catalysis.[2]

[6]

Within this versatile chemical family, 2-Chloro-5-methyl-1,3-benzoxazole serves as a

particularly valuable and reactive intermediate. The chlorine atom at the 2-position activates the

molecule for nucleophilic substitution, providing a straightforward entry point for introducing a

vast array of functional groups. This guide offers a comprehensive overview of its synthesis,

chemical properties, reactivity, and applications, tailored for researchers and professionals in

drug discovery and chemical development.

Physicochemical and Structural Properties
2-Chloro-5-methyl-1,3-benzoxazole is a stable, crystalline solid under standard conditions. Its

core structure consists of a methyl-substituted benzene ring fused with a 2-chloro-substituted

oxazole ring. The key physicochemical properties are summarized in the table below.
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Property Value Source

IUPAC Name
2-chloro-5-methyl-1,3-

benzoxazole
PubChem[7]

CAS Number 3770-60-3 PubChem[7]

Molecular Formula C₈H₆ClNO PubChem[7]

Molecular Weight 167.59 g/mol PubChem[7]

Canonical SMILES
CC1=CC2=C(C=C1)OC(=N2)

Cl
PubChem[7]

InChI Key
AVJUFHRBOJNDFG-

UHFFFAOYSA-N
PubChem[7]

Monoisotopic Mass 167.0138 Da PubChem[8]

Appearance Powder / Crystalline Solid CymitQuimica[9]

Storage Room temperature, airtight, dry MySkinRecipes[6]

Synthesis of 2-Chloro-5-methyl-1,3-benzoxazole
The most reliable and common synthesis of 2-Chloro-5-methyl-1,3-benzoxazole is a two-step

process starting from the readily available precursor, 2-amino-4-methylphenol. The strategy

involves the initial formation of the benzoxazolone ring system, followed by chlorination at the

C2 position.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methyl-1_3-benzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methyl-1_3-benzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methyl-1_3-benzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methyl-1_3-benzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methyl-1_3-benzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methyl-1_3-benzoxazole
https://pubchemlite.lcsb.uni.lu/e/compound/9989607
https://cymitquimica.com/products/3D-FC133875/2-chloro-5-methyl-13-benzoxazole/
https://www.myskinrecipes.com/shop/th/benzoxazole-derivatives/161769-2-chloro-5-methyl-13-benzoxazole.html
https://www.benchchem.com/product/b1588498?utm_src=pdf-body
https://www.benchchem.com/product/b1588498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Cyclization

Step 2: Chlorination

2-Amino-4-methylphenol

5-Methyl-1,3-benzoxazol-2(3H)-one

Urea or Triphosgene
Heat

2-Chloro-5-methyl-1,3-benzoxazole

POCl₃ or SOCl₂
Heat

2-Chloro-5-methyl-
1,3-benzoxazole

2-Amino Derivatives

SɴAr

2-Alkoxy/Aryloxy
Derivatives

SɴAr

2-Thioether
Derivatives

SɴAr

R¹R²NH
(Amines)

R-OH
(Alcohols/Phenols)

R-SH
(Thiols)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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